2-imino-2H-1,3-benzoxathiol-5-ol
Overview
Description
“2-Imino-2H-1,3-benzoxathiol-5-ol” is a chemical compound with the CAS number 78213-05-5 . It has a molecular weight of 167.19 and a molecular formula of C7H5NO2S .
Molecular Structure Analysis
The molecular structure of “2-imino-2H-1,3-benzoxathiol-5-ol” is defined by its molecular formula, C7H5NO2S . This indicates that it contains seven carbon atoms, five hydrogen atoms, one nitrogen atom, two oxygen atoms, and one sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-imino-2H-1,3-benzoxathiol-5-ol” include a molecular weight of 167.19 and a molecular formula of C7H5NO2S . Unfortunately, specific details such as boiling point and storage conditions were not available .Scientific Research Applications
Cytotoxic Properties
Copper (II) complexes of 2-imino-2H-chromen-3-yl-1,3,5-triazines, which are related to 2-imino-2H-1,3-benzoxathiol-5-ol, have been synthesized and studied for their cytotoxic properties . These complexes have shown significant inhibitory properties towards tested tumor cell lines with IC50 values ranging from 0.04 μM to 15.66 μM .
Antifungal Activity
Compounds related to 2-imino-2H-1,3-benzoxathiol-5-ol have displayed antifungal activity, similar to the standard drug voriconazole against Aspergillus niger .
Synthetic Organic Chemistry
Benzoxazole, a compound related to 2-imino-2H-1,3-benzoxathiol-5-ol, is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .
Medicinal Chemistry
Benzoxazole derivatives have shown several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on . This suggests that 2-imino-2H-1,3-benzoxathiol-5-ol could potentially have similar medicinal applications.
Pharmaceutical Applications
Given the wide range of biological activities exhibited by benzoxazole derivatives, 2-imino-2H-1,3-benzoxathiol-5-ol could potentially be used in the development of new pharmaceuticals .
Industrial Applications
Benzoxazole is also connected to industrial areas , suggesting that 2-imino-2H-1,3-benzoxathiol-5-ol could have potential industrial applications.
Safety and Hazards
properties
IUPAC Name |
2-imino-1,3-benzoxathiol-5-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO2S/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3,8-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXZZXIMTXDKQBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)SC(=N)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901307488 |
Source
|
| Record name | 2-Imino-1,3-benzoxathiol-5-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-imino-2H-1,3-benzoxathiol-5-ol | |
CAS RN |
78213-05-5 |
Source
|
| Record name | 2-Imino-1,3-benzoxathiol-5-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78213-05-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Imino-1,3-benzoxathiol-5-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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